![molecular formula C18H21N3O4 B4894802 N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-2-furamide](/img/structure/B4894802.png)
N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[4-(4-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-2-furamide, commonly known as F13714, is a novel compound that has been synthesized for its potential use in scientific research. It belongs to the class of piperazine derivatives and has shown promising results in various studies.
Mechanism of Action
The exact mechanism of action of F13714 is not fully understood. However, it is believed to modulate the activity of the sigma-1 receptor, which in turn affects various signaling pathways in the central nervous system. This modulation can lead to the activation of neuroprotective mechanisms, which can be beneficial in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that F13714 can modulate various neurotransmitter systems such as dopamine, glutamate, and GABA. It has also been shown to have anti-inflammatory and antioxidant properties. These effects can be beneficial in the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of F13714 is its high affinity towards the sigma-1 receptor, which makes it a potential candidate for the development of new drugs. However, the compound has limited solubility in water, which can make it difficult to work with in certain experiments. Additionally, more studies are needed to fully understand the mechanism of action and potential side effects of the compound.
Future Directions
There are several future directions for the study of F13714. One potential direction is to further investigate its potential use in the treatment of neurodegenerative diseases. Another direction is to study its effects on other neurotransmitter systems and signaling pathways. Additionally, more studies are needed to optimize the synthesis method and improve the solubility of the compound.
Synthesis Methods
The synthesis of F13714 involves a multi-step process that starts with the reaction of 4-methoxyphenylpiperazine with ethyl 2-bromoacetate in the presence of potassium carbonate. The resulting product is then subjected to further reactions to obtain the final compound, F13714. The synthesis method has been optimized to obtain high yields of the compound with good purity.
Scientific Research Applications
F13714 has been primarily studied for its potential use as a ligand for various receptors in the central nervous system. It has shown affinity towards the sigma-1 receptor, which is known to be involved in various physiological processes such as pain perception, memory, and learning. F13714 has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O4/c1-24-15-6-4-14(5-7-15)20-8-10-21(11-9-20)17(22)13-19-18(23)16-3-2-12-25-16/h2-7,12H,8-11,13H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBTZQUXFUNFOMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C(=O)CNC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.